Cas no 929973-35-3 ((6-amino-5,6,7,8-tetrahydroquinazolin-2-yl)urea)

• Product Name: (6-amino-5,6,7,8-tetrahydroquinazolin-2-yl)urea
• CAS No: 929973-35-3
• MF: C₉H₁₃N₅O
• MW: 207.23
• MDL: MFCD09040772
• CID: 5113611
• Update Time: 2026-03-03

(6-amino-5,6,7,8-tetrahydroquinazolin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(6-amino-5,6,7,8-tetrahydro-2-quinazolinyl)-
• (6-amino-5,6,7,8-tetrahydroquinazolin-2-yl)urea

• MDL： MFCD09040772
• Inchi： 1S/C9H13N5O/c10-6-1-2-7-5(3-6)4-12-9(13-7)14-8(11)15/h4,6H,1-3,10H2,(H3,11,12,13,14,15)
• InChI Key： SEIGVCFDRGXPHL-UHFFFAOYSA-N
• SMILES： N(C1=NC=C2C(=N1)CCC(N)C2)C(N)=O

Additional information on (6-amino-5,6,7,8-tetrahydroquinazolin-2-yl)urea

Recent Advances in the Study of 929973-35-3 and (6-amino-5,6,7,8-tetrahydroquinazolin-2-yl)urea in Chemical Biology and Medicine

The compound with the CAS number 929973-35-3, also known as (6-amino-5,6,7,8-tetrahydroquinazolin-2-yl)urea, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its tetrahydroquinazoline core and urea functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of kinase inhibition and anticancer drug development.

One of the key areas of research involving 929973-35-3 is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. The tetrahydroquinazoline scaffold of 929973-35-3 has been identified as a privileged structure in kinase inhibitor design due to its ability to interact with the ATP-binding site of kinases. Recent studies have demonstrated that (6-amino-5,6,7,8-tetrahydroquinazolin-2-yl)urea exhibits selective inhibition against specific kinases, making it a valuable candidate for targeted therapy.

In addition to its kinase inhibitory properties, 929973-35-3 has also been investigated for its potential in other therapeutic areas. For instance, researchers have explored its anti-inflammatory and antimicrobial activities. The urea moiety in the molecule is thought to enhance its binding affinity to biological targets, thereby improving its efficacy. Recent in vitro and in vivo studies have provided preliminary evidence of its effectiveness in reducing inflammation and combating bacterial infections, although further research is needed to fully elucidate its mechanisms and optimize its therapeutic profile.

The synthesis of 929973-35-3 has also been a focal point of recent research. Several novel synthetic routes have been developed to improve the yield and purity of the compound. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and increase efficiency. Additionally, researchers have explored the derivatization of (6-amino-5,6,7,8-tetrahydroquinazolin-2-yl)urea to generate analogs with enhanced biological activity and reduced toxicity. These efforts highlight the ongoing innovation in the chemical synthesis of this compound and its derivatives.

Despite the promising findings, challenges remain in the development of 929973-35-3 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Recent advancements in drug delivery systems, such as nanoparticle-based formulations, offer potential solutions to some of these challenges. Moreover, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the optimization of this compound and its analogs.

In conclusion, the compound 929973-35-3, or (6-amino-5,6,7,8-tetrahydroquinazolin-2-yl)urea, represents a promising avenue of research in chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, mechanistic studies, and therapeutic applications are likely to yield significant advancements in the near future. Researchers and industry professionals are encouraged to stay abreast of the latest developments in this area, as they may have far-reaching implications for drug discovery and development.